Cas no 1379341-45-3 (4-Iodo-3-methoxybenzyl bromide)

• Product Name: 4-Iodo-3-methoxybenzyl bromide
• CAS No: 1379341-45-3
• MF: C₈H₈BrIO
• MW: 326.956994056702
• MDL: MFCD18905029
• CID: 4595239
• PubChem ID: 92134831
• Update Time: 2025-07-20

4-Iodo-3-methoxybenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-1-iodo-2-methoxybenzene
• 4-Iodo-3-methoxybenzyl bromide
• Benzene, 4-(bromomethyl)-1-iodo-2-methoxy-

• MDL： MFCD18905029
• Inchi： 1S/C8H8BrIO/c1-11-8-4-6(5-9)2-3-7(8)10/h2-4H,5H2,1H3
• InChI Key： LMOHPKJDALSETL-UHFFFAOYSA-N
• SMILES： C1(I)=CC=C(CBr)C=C1OC

Computed Properties

• Exact Mass: 325.88033g/mol
• Monoisotopic Mass: 325.88033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 4-Iodo-3-methoxybenzyl bromide

Recent Advances in the Application of 4-Iodo-3-methoxybenzyl bromide (CAS: 1379341-45-3) in Chemical Biology and Pharmaceutical Research

4-Iodo-3-methoxybenzyl bromide (CAS: 1379341-45-3) has emerged as a versatile building block in chemical biology and pharmaceutical research. This halogenated aromatic compound, characterized by its reactive benzyl bromide moiety and electron-rich methoxy group, has been increasingly utilized in the synthesis of complex molecules, particularly in the development of targeted therapeutics and probes for biological systems. Recent studies have highlighted its role as a key intermediate in the preparation of kinase inhibitors, PROTACs (Proteolysis Targeting Chimeras), and fluorescent labeling agents, underscoring its importance in modern drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers employed 4-Iodo-3-methoxybenzyl bromide as a critical precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's iodo substituent allowed for efficient palladium-catalyzed cross-coupling reactions, enabling the rapid assembly of diverse inhibitor libraries. This approach led to the identification of several potent and selective BTK inhibitors with improved pharmacokinetic properties, demonstrating the compound's value in structure-activity relationship (SAR) optimization.

The unique reactivity profile of 4-Iodo-3-methoxybenzyl bromide has also been exploited in chemical biology applications. A recent Nature Chemical Biology publication (2024) described its use in the development of activity-based protein profiling (ABPP) probes. The benzyl bromide moiety served as an effective electrophile for covalent modification of active site nucleophiles in target enzymes, while the iodo group facilitated subsequent click chemistry modifications for detection and isolation purposes. This dual functionality has opened new avenues for studying enzyme activity in complex biological systems.

From a synthetic chemistry perspective, advances in the handling and application of 4-Iodo-3-methoxybenzyl bromide have been reported. A 2023 Organic Process Research & Development article detailed improved synthetic protocols that enhance the compound's stability and purity, addressing previous challenges related to its sensitivity to light and moisture. These methodological improvements have increased the compound's reliability in large-scale pharmaceutical production and high-throughput screening applications.

Looking forward, the unique properties of 4-Iodo-3-methoxybenzyl bromide (CAS: 1379341-45-3) position it as a valuable tool in emerging areas such as covalent drug discovery and chemical proteomics. Its ability to serve as both a synthetic intermediate and a direct modifying agent continues to inspire innovative applications across multiple therapeutic areas, including oncology, immunology, and neuroscience. As research progresses, we anticipate seeing more creative uses of this compound in addressing complex challenges in drug development and biological research.